N-Methyl-3-nitrophenyl cyanamide

• Molecular Formula: C8H7N3O2
• Molecular Weight: 177.16 g/mol
• IUPAC Name: methyl-(3-nitrophenyl)cyanamide
• InChI: InChI=1S/C8H7N3O2/c1-10(6-9)7-3-2-4-8(5-7)11(12)13/h2-5H,1H3
• InChI Key: OBLVNXUIGFKYBD-UHFFFAOYSA-N
• Canonical SMILES: CN(C#N)C1=CC(=CC=C1)[N+](=O)[O-]

Description

N-Methyl-3-nitrophenyl cyanamide is a useful research compound. Its molecular formula is C8H7N3O2 and its molecular weight is 177.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled (-20° C.) and stirred solution of 3-nitrophenyl cyanamide (1 g) in a mixture of anhydrous tetrahydrofuran and anhydrous dimethylformamide (3:1; 20 ml) was added sodium hydride (60% dispersion in oil; 294 mg) in one portion, under a nitrogen atmosphere. After 8 minutes of stirring at -20° C., methyl iodide (1.14 ml) was added and the red mixture was allowed to warm to room temperature and diluted with anhydrous dimethylformamide (5 ml). After a further 45 minutes of stirring, water (75 ml; CAUTION| hydrogen evolution) was added and products were extracted with ethyl acetate (2×100 ml). The combined organic phases were washed with brine (1×50 ml), dried (MgSO4) and concentrated. The remaining solid was dissolved in ethyl acetate (30 ml) and hexane (100 ml) was added to give the title compound (880 mg) as fine needles; δH (250 MHz, DMSO-d6) 7.98 (1H, m, Ar--H), 7.85 (1H,t, J=2.2 Hz, Ar--H), 7.73 (1H, t, J=7.7 Hz, Ar--H), 7.60 (1H, m, Ar--H), 3.45 (3H, s, --NMe);m/z (CI) 177 (M-).